Cas no 3452-97-9 (3,5,5-Trimethyl-1-hexanol)

• Product Name: 3,5,5-Trimethyl-1-hexanol
• CAS No: 3452-97-9
• MF: C₉H₂₀O
• MW: 144.254503250122
• MDL: MFCD00036138
• CID: 44172
• PubChem ID: 87576492
• Update Time: 2026-05-14

3,5,5-Trimethyl-1-hexanol Chemical and Physical Properties

Names and Identifiers

• 3,5,5-Trimethylhexan-1-ol
• 3.5.5-Trimethyl-1-hexanol
• (RS)-3,5,5-trimethylhexan-1-ol
• 1-Hexanol,3,5,5-trimethyl
• 1-Hexanol,5,5-trimethyl
• 3,5,5-Trimethyl-1-hexanol
• 3,5,5-trimethyl-hexan-1-ol
• 3,5,5-trimethyl-hexanol
• 3,5,5-Trimethylhexyl Alcohol
• 3,5-Trimethyl-1-hexanol
• 3,5-Trimethylhexanol
• DSSTox_CID_9661
• Nonylol
• rac-(5R)-3,5,5-trimethylhexan-1-ol
• 3,5,5-Trimethylhexanol
• NSC 83151
• NSC 97226
• i-Nonyl alcohol
• 1-Hexanol, 3,5,5-trimethyl-
• 3,5,5-trimethyl hexanol
• BODRLKRKPXBDBN-UHFFFAOYSA-N
• 1-Hexanol,5,5-trimethyl-
• DSSTox_RID_78799
• DSSTox_GSID_29661
• Trimethylhexyl alcohol
• Caswell No. 892A
• FEMA No. 3324
• EPA Pesticide Chemical Code 492200
• (+/-)-3,5,5-Trimethyl

• MDL： MFCD00036138
• Inchi： 1S/C9H20O/c1-8(5-6-10)7-9(2,3)4/h8,10H,5-7H2,1-4H3
• InChI Key： BODRLKRKPXBDBN-UHFFFAOYSA-N
• SMILES： O([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 144.15100
• Monoisotopic Mass: 144.151415
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless viscous liquid with slight smell.
• Density: 0.824 g/mL at 25 °C(lit.)
• Melting Point: 6.15°C (estimate)
• Boiling Point: 193°C
• Flash Point: Fahrenheit: 176 ° f < br / > Celsius: 80 ° C < br / >
• Refractive Index: n20/D 1.432(lit.)
• PSA: 20.23000
• LogP: 2.44110
• Solubility: It can be miscible with methanol, acetone, ether, ethyl acetate, cyclohexane, benzene, chloroform, petroleum ether, etc.
• FEMA: 3324

3,5,5-Trimethyl-1-hexanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H302-H313-H315-H319-H361-H373-H401
• Warning Statement： P201-P202-P210-P260-P264-P270-P273-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P308+P313-P370+P378-P403+P235-P405-P501
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：2
• Hazard Category Code： 36/38-51/53
• Safety Instruction： S26-S61
• Hazardous Material Identification：
• Risk Phrases：R36; R51/53
• Safety Term：S26;S61
• HazardClass：9
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3,5,5-Trimethyl-1-hexanol

3,5,5-Trimethyl-1-hexanol (CAS No. 3452-97-9): Properties, Applications, and Industry Insights

3,5,5-Trimethyl-1-hexanol (CAS 3452-97-9) is a branched-chain primary alcohol with significant industrial relevance. This colorless liquid, characterized by its mild odor, belongs to the family of higher alcohols and serves as a versatile intermediate in various chemical processes. With the molecular formula C9H20O, this compound exhibits unique physicochemical properties that make it valuable across multiple sectors.

The growing demand for specialty chemicals has positioned 3,5,5-trimethylhexanol as a compound of interest in formulation chemistry. Recent market analyses show increased attention to sustainable solvents and bio-based intermediates, areas where this alcohol demonstrates potential. Its balanced hydrophobic-hydrophilic character contributes to its effectiveness in surface-active applications, while its branched structure enhances performance in plasticizer formulations.

From a chemical perspective, 3,5,5-Trimethyl-1-hexanol displays typical alcohol reactivity while offering improved thermal stability compared to linear analogs. The compound's boiling point of approximately 195°C and flash point around 80°C make it suitable for processes requiring moderate temperature resistance. These properties, combined with its relatively low viscosity, have led to expanded applications in coating additives and lubricant components.

In the fragrance industry, 3,5,5-trimethylhexyl alcohol serves as a building block for ester synthesis. The compound's branched structure contributes to the olfactory characteristics of resulting fragrance compounds, particularly in woody and floral notes. This application aligns with current trends toward long-lasting fragrance formulations and sustainable perfume ingredients, addressing consumer demands for enhanced product performance.

The synthesis of 3,5,5-Trimethyl-1-hexanol typically involves hydroformylation of diisobutylene followed by hydrogenation. Recent process optimizations have focused on improving atom economy and reducing catalyst loading, reflecting the chemical industry's emphasis on greener production methods. These advancements have made the compound more competitive in markets prioritizing environmentally friendly manufacturing processes.

Emerging applications in polymer modification demonstrate the compound's versatility. As a chain transfer agent or terminal group modifier, 3,5,5-trimethyl-1-hexanol can influence polymer properties including flexibility and thermal stability. This has become particularly relevant in developing high-performance materials for automotive and electronics applications, where material properties must meet increasingly stringent requirements.

Quality specifications for 3,5,5-Trimethyl-1-hexanol typically include purity ≥98%, water content ≤0.1%, and acid value ≤0.1 mg KOH/g. These parameters ensure consistent performance across applications and reflect the compound's role in high-precision formulations. The development of analytical methods for impurity profiling has further enhanced quality control in production batches.

Market dynamics for 3,5,5-trimethylhexanol show regional variations in demand patterns. Asia-Pacific markets demonstrate growing consumption in industrial applications, while European markets focus more on specialty chemical uses. These trends correlate with regional industrial development and regulatory landscapes, particularly concerning chemical safety standards and sustainability initiatives.

Storage and handling recommendations for 3,5,5-Trimethyl-1-hexanol emphasize standard alcohol precautions - protection from moisture, storage in stainless steel or lined containers, and avoidance of strong oxidizers. These guidelines reflect the compound's stable yet reactive nature as a primary alcohol. Proper handling ensures maintenance of product integrity throughout the supply chain.

Future prospects for 3,5,5-trimethylhexyl alcohol appear promising, with research exploring its potential in bio-based plasticizers and green solvent systems. As industries seek alternatives to traditional petrochemical-derived compounds, the unique properties of this branched alcohol position it as a candidate for various sustainable chemistry applications. Continued innovation in production methods and application development will likely drive market growth in coming years.